Cas no 2219353-61-2 (2-(6S)-5-azaspiro2.4heptan-6-ylacetic acid hydrochloride)

• Product Name: 2-(6S)-5-azaspiro2.4heptan-6-ylacetic acid hydrochloride
• CAS No: 2219353-61-2
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5164615
• PubChem ID: 137952192
• Update Time: 2025-07-16

2-(6S)-5-azaspiro2.4heptan-6-ylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(6S)-5-azaspiro[2.4]heptan-6-yl]acetic acid hydrochloride
• (S)-2-(5-Azaspiro[2.4]heptan-6-yl)acetic acid hydrochloride
• 2-[(6S)-5-azaspiro[2.4]heptan-6-yl]acetic acid;hydrochloride
• 2-(6S)-5-azaspiro2.4heptan-6-ylacetic acid hydrochloride

• Inchi： 1S/C8H13NO2.ClH/c10-7(11)3-6-4-8(1-2-8)5-9-6;/h6,9H,1-5H2,(H,10,11);1H/t6-;/m1./s1
• InChI Key： NEJXVMPAMRYESG-FYZOBXCZSA-N
• SMILES： Cl.OC(C[C@@H]1CC2(CN1)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Topological Polar Surface Area: 49.3

Additional information on 2-(6S)-5-azaspiro2.4heptan-6-ylacetic acid hydrochloride

Research Briefing on 2-(6S)-5-azaspiro[2.4]heptan-6-ylacetic acid hydrochloride (CAS: 2219353-61-2)

2-(6S)-5-azaspiro[2.4]heptan-6-ylacetic acid hydrochloride (CAS: 2219353-61-2) is a novel chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-(6S)-5-azaspiro[2.4]heptan-6-ylacetic acid hydrochloride, aiming to improve its yield and purity. Advanced techniques such as asymmetric synthesis and chiral resolution have been employed to achieve high enantiomeric purity, which is critical for its biological activity. Researchers have also explored its stability under various physiological conditions, providing insights into its potential as a drug candidate.

Pharmacological evaluations have revealed that 2-(6S)-5-azaspiro[2.4]heptan-6-ylacetic acid hydrochloride exhibits significant activity in modulating specific receptors or enzymes, although the exact mechanism of action remains under investigation. Preliminary in vitro and in vivo studies suggest that this compound may have applications in treating neurological disorders, inflammatory diseases, or metabolic syndromes. However, further studies are required to confirm these findings and assess its safety profile.

In addition to its therapeutic potential, the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been studied. These investigations are crucial for understanding its bioavailability and optimizing dosing regimens in future clinical trials. Early data indicate that the compound has favorable pharmacokinetic characteristics, but more comprehensive studies are needed to fully elucidate its behavior in the human body.

The current research landscape also includes efforts to explore the structure-activity relationship (SAR) of 2-(6S)-5-azaspiro[2.4]heptan-6-ylacetic acid hydrochloride. By modifying its chemical structure, researchers aim to enhance its efficacy and reduce potential side effects. These studies are expected to pave the way for the development of derivatives with improved therapeutic profiles.

In conclusion, 2-(6S)-5-azaspiro[2.4]heptan-6-ylacetic acid hydrochloride represents a promising candidate for further drug development. Its unique chemical structure and preliminary pharmacological data warrant continued investigation. Future research should focus on elucidating its mechanism of action, optimizing its synthesis, and conducting rigorous preclinical and clinical evaluations to determine its therapeutic potential and safety.